Cas no 1023818-77-0 (4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine)

4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine structure
1023818-77-0 structure
Product Name:4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine
CAS No:1023818-77-0
MF:C6H11N3S
MW:157.236639261246
MDL:MFCD13857414
CID:1004412
PubChem ID:28948815
Update Time:2025-04-20

4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-N,N-dimethylthiazol-2-amine
    • 4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride
    • FT-0684141
    • I05-1675
    • SureCN5013618
    • 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine
    • 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine(SALTDATA
    • 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine(SALTDATA: 2HCl 0.2H2O)
    • 1023818-77-0
    • Z991556980
    • SCHEMBL18381553
    • G22337
    • EN300-89375
    • AKOS005173870
    • CS-0217850
    • STL253422
    • CHEMBL4579792
    • 4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine
    • MDL： MFCD13857414
    • Inchi： 1S/C6H11N3S/c1-9(2)6-8-5(3-7)4-10-6/h4H,3,7H2,1-2H3
    • InChI Key： IOXPXNBQZCSGME-UHFFFAOYSA-N
    • SMILES： S1C=C(CN)N=C1N(C)C

Computed Properties

  • Exact Mass: 157.06736854g/mol
  • Monoisotopic Mass: 157.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.4Ų

4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine Security Information

  • HazardClass：IRRITANT

4-(Aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine Pricemore >>

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